Cas no 163345-99-1 (8-C-β-D-Glucopyranosyl-4',5,7-trihydroxy-6-C-β-D-xylopyranosylflavone; 6-Ac)

163345-99-1 structure
Product name:8-C-β-D-Glucopyranosyl-4',5,7-trihydroxy-6-C-β-D-xylopyranosylflavone; 6-Ac
8-C-β-D-Glucopyranosyl-4',5,7-trihydroxy-6-C-β-D-xylopyranosylflavone; 6-Ac Chemical and Physical Properties
Names and Identifiers
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- 8-C-β-D-Glucopyranosyl-4',5,7-trihydroxy-6-C-β-D-xylopyranosylflavone; 6-Ac
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- Inchi: 1S/C28H30O15/c1-9(29)40-8-15-20(34)23(37)25(39)28(43-15)18-22(36)17(27-24(38)19(33)13(32)7-41-27)21(35)16-12(31)6-14(42-26(16)18)10-2-4-11(30)5-3-10/h2-6,13,15,19-20,23-25,27-28,30,32-39H,7-8H2,1H3
- InChI Key: AIQCDEJOKQHKMO-UHFFFAOYSA-N
- SMILES: O1C(COC(C)=O)C(C(C(C1C1=C2C(C(C=C(C3C=CC(=CC=3)O)O2)=O)=C(C(=C1O)C1C(C(C(CO1)O)O)O)O)O)O)O
Computed Properties
- Exact Mass: 606.15847025g/mol
- Monoisotopic Mass: 606.15847025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 43
- Rotatable Bond Count: 6
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 253Ų
- XLogP3: -2.2
8-C-β-D-Glucopyranosyl-4',5,7-trihydroxy-6-C-β-D-xylopyranosylflavone; 6-Ac Related Literature
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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